2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile

• Molecular Formula: C23H17N3O3S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C23H17N3O3S/c1-29-18-10-8-17(9-11-18)26-21(27)13-20(23(26)28)30-22-16(14-24)7-12-19(25-22)15-5-3-2-4-6-15/h2-12,20H,13H2,1H3
• InChI Key: QKMKYLMOGKNSHT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=C(C=CC(=N3)C4=CC=CC=C4)C#N

Description

2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile is a chemical compound that belongs to the class of nicotinonitrile derivatives. This compound has been the focus of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. It has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been found to inhibit the proliferation of cancer cells and to induce apoptosis. It has also been shown to reduce inflammation and oxidative stress. In addition, it has been shown to improve cognitive function and to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile in lab experiments is its potential therapeutic applications. This compound has been shown to have antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile. One direction is the development of new drugs based on this compound. Another direction is the investigation of the molecular mechanisms underlying its therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, more research is needed to explore the potential of this compound in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to possess antitumor, anti-inflammatory, and antioxidant properties, and to have neuroprotective effects and to improve cognitive function. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound, including the development of new drugs and the investigation of its molecular mechanisms of action.

Synthesis Methods

The synthesis of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile involves the reaction of 4-methoxyphenacyl bromide with 3-amino-2,5-dioxo-1-pyrrolidinethiol followed by the reaction of the resulting product with 6-bromonicotinonitrile. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-6-phenylnicotinonitrile has been extensively studied for its potential therapeutic applications. This compound has been found to possess antitumor, anti-inflammatory, and antioxidant properties. It has also been shown to have neuroprotective effects and to improve cognitive function.